Cas no 2273278-19-4 (tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate
• CAS No: 2273278-19-4
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5686053
• PubChem ID: 165979366
• Update Time: 2025-06-30

tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate
• 2273278-19-4
• EN300-2461098

• Inchi： 1S/C11H23NO3/c1-7(2)9(13)8(3)12-10(14)15-11(4,5)6/h7-9,13H,1-6H3,(H,12,14)
• InChI Key： FNZKOBIWOQWBFO-UHFFFAOYSA-N
• SMILES： OC(C(C)NC(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate (CAS No. 2273278-19-4)

Tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate, with the CAS number 2273278-19-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate consists of a carbamate functional group attached to a tert-butyl group, which is further linked to a 3-hydroxy-4-methylpentan-2-yl chain. This configuration imparts distinct chemical properties that make it valuable in synthetic chemistry and drug design. The presence of both hydroxyl and carbamate groups enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, the pharmaceutical industry has shown increasing interest in carbamate derivatives due to their potential biological activity. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The specific arrangement of atoms in tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug development, as it allows for the precise modulation of biological pathways. The hydroxyl and carbamate groups in tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate provide multiple sites for interaction with enzymatic targets, making it a versatile scaffold for designing inhibitors with high specificity and efficacy.

Recent studies have highlighted the potential of this compound in the development of treatments for neurological disorders. Neurological conditions often involve disruptions in enzymatic processes, making enzyme inhibition a viable therapeutic approach. The structural features of tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate have been leveraged to create derivatives that exhibit promising activity against enzymes implicated in neurodegenerative diseases. These findings underscore the compound's significance in advancing our understanding of disease mechanisms and developing effective treatments.

The synthesis of tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

In addition to its pharmaceutical applications, tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate has found utility in agrochemical research. The carbamate functional group is well-known for its role in herbicides and pesticides, where it contributes to the compound's ability to interact with biological targets effectively. Researchers are exploring derivatives of this compound as potential environmentally friendly alternatives to existing agrochemicals, aligning with global efforts to develop sustainable agricultural practices.

The chemical properties of tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate, particularly its solubility and stability under various conditions, make it suitable for diverse industrial applications. Its compatibility with other organic compounds allows for seamless integration into complex synthetic pathways, enhancing its utility in both laboratory research and large-scale production processes.

The ongoing research into tert-butyl N-(3-hydroxy-4-methylpentan-2-yl)carbamate underscores its importance as a versatile building block in chemical synthesis. As new methodologies and applications emerge, this compound is expected to play an even greater role in advancing scientific discovery and technological innovation across multiple disciplines.